Cas no 444102-00-5 (3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide)

• Product Name: 3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide
• CAS No: 444102-00-5
• MF: C₁₉H₁₄BrN₃O₅
• MW: 444.235563755035
• CID: 5446929
• PubChem ID: 6268201
• Update Time: 2025-07-08

3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AB00713848-01
• Z56848969
• SR-01000035196-1
• SR-01000035196
• AKOS001055067
• (E)-3-(5-bromo-2-prop-2-enoxyphenyl)-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• EN300-1211680
• 444102-00-5
• 3-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• 3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide

• Inchi： 1S/C19H14BrN3O5/c1-2-7-28-18-6-3-14(20)9-12(18)8-13(11-21)19(25)22-16-5-4-15(23(26)27)10-17(16)24/h2-6,8-10,24H,1,7H2,(H,22,25)
• InChI Key： DLUJDYGFEPAPMN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1O)(=O)C(C#N)=CC1=CC(Br)=CC=C1OCC=C

Computed Properties

• Exact Mass: 443.01168g/mol
• Monoisotopic Mass: 443.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.588±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 667.6±55.0 °C(Predicted)
• pka: 7.89±0.19(Predicted)

Additional information on 3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide

3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide: A Comprehensive Overview

The compound 3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide, identified by the CAS number 444102-00-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a bromine atom, a propenoyl group, and a cyano substituent, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and therapeutic agents. The presence of the bromine atom at the 5-position of the phenyl ring suggests potential reactivity in aromatic substitution reactions, while the propenoyl group introduces flexibility and reactivity into the molecule. The cyano group further enhances the molecule's electronic properties, making it a promising candidate for use in electroluminescent materials and sensors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the aromatic framework. The introduction of the propenoyl and cyano groups has been achieved through carefully designed oxidation and substitution reactions, ensuring minimal side reactions and optimal product formation.

In terms of applications, this compound has shown remarkable potential in the field of optoelectronics. Its ability to emit light under electrical stimulation has been extensively studied, with recent findings suggesting its suitability as a component in organic light-emitting diodes (OLEDs). Additionally, its unique electronic properties make it a strong candidate for use in flexible electronics and wearable devices.

Another area where this compound has garnered significant attention is in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its potential as an anticancer agent or an inhibitor of specific enzymes. Preliminary studies have indicated that it exhibits moderate cytotoxicity against certain cancer cell lines, warranting further investigation into its pharmacological properties.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, advancements in catalytic methods and green chemistry practices are gradually addressing these issues. For instance, the use of recyclable catalysts and solvent-free reaction conditions has significantly reduced the environmental footprint associated with its synthesis.

In conclusion, 3-[5-Bromo-2-(2-propen-1-yloxy)phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)-2-propenamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure not only offers opportunities for innovative chemical transformations but also underscores the importance of interdisciplinary research in advancing material science and pharmacology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future technological advancements.